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7-[(4-Iodophenyl)methylsulfanyl]-5,6-dihydroimidazo[4,5-d]pyridazine-4-thione 7-[(4-Iodophenyl)methylsulfanyl]-5,6-dihydroimidazo[4,5-d]pyridazine-4-thione
Brand Name: Vulcanchem
CAS No.: 3438-89-9
VCID: VC21313068
InChI: InChI=1S/C12H9IN4S2/c13-8-3-1-7(2-4-8)5-19-12-10-9(14-6-15-10)11(18)16-17-12/h1-4,6H,5H2,(H,14,15)(H,16,18)
SMILES: C1=CC(=CC=C1CSC2=NNC(=S)C3=C2NC=N3)I
Molecular Formula: C12H9IN4S2
Molecular Weight: 400.3 g/mol

7-[(4-Iodophenyl)methylsulfanyl]-5,6-dihydroimidazo[4,5-d]pyridazine-4-thione

CAS No.: 3438-89-9

Cat. No.: VC21313068

Molecular Formula: C12H9IN4S2

Molecular Weight: 400.3 g/mol

* For research use only. Not for human or veterinary use.

7-[(4-Iodophenyl)methylsulfanyl]-5,6-dihydroimidazo[4,5-d]pyridazine-4-thione - 3438-89-9

Specification

CAS No. 3438-89-9
Molecular Formula C12H9IN4S2
Molecular Weight 400.3 g/mol
IUPAC Name 4-[(4-iodophenyl)methylsulfanyl]-3,6-dihydroimidazo[4,5-d]pyridazine-7-thione
Standard InChI InChI=1S/C12H9IN4S2/c13-8-3-1-7(2-4-8)5-19-12-10-9(14-6-15-10)11(18)16-17-12/h1-4,6H,5H2,(H,14,15)(H,16,18)
Standard InChI Key RAERVOCEXFDIDP-UHFFFAOYSA-N
Isomeric SMILES C1=CC(=CC=C1CSC2=C3C(=NC=N3)C(=S)NN2)I
SMILES C1=CC(=CC=C1CSC2=NNC(=S)C3=C2NC=N3)I
Canonical SMILES C1=CC(=CC=C1CSC2=C3C(=NC=N3)C(=S)NN2)I

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